Cas no 580-19-8 (7-Aminoquinoline)

7-Aminoquinoline structure
7-Aminoquinoline structure
Product Name:7-Aminoquinoline
CAS No:580-19-8
MF:C9H8N2
MW:144.173221588135
MDL:MFCD01646243
CID:38470
PubChem ID:11377
Update Time:2025-04-18

7-Aminoquinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Aminoquinoline
    • Quinolin-7-amine
    • 7-Quinolinamine
    • quinolin-7-amine(SALTDATA: FREE)
    • 7-Quinolylamine
    • QUINOLINE, 7-AMINO-
    • 7-Amino-quinoline
    • CDC9L46LG6
    • RZAUIOKDXQWSQE-UHFFFAOYSA-N
    • 7-Quinolinamine (9CI)
    • 7-aminequinoline
    • PubChem12786
    • 7-quinolinamine acetate
    • KSC173K8B
    • 7-Aminoquinoline, AldrichCPR
    • NSC58389
    • 7-Aminoqui
    • UNII-CDC9L46LG6
    • AM807087
    • NCGC00184186-01
    • 580-19-8
    • NSC 58389
    • SCHEMBL118900
    • AS-18425
    • DTXSID60206728
    • MFCD01646243
    • CHEMBL2138860
    • CS-W018597
    • CCRIS 1682
    • EN300-124532
    • NSC-58389
    • FT-0645213
    • Quinolin-7-ylamine;7-Aminoquinoline;7-amine-quinoline;Quinolin-7-amine
    • J-519079
    • AKOS000276867
    • 5-22-10-00313 (Beilstein Handbook Reference)
    • A26288
    • BRN 0113310
    • 7-amine-quinoline
    • SB67547
    • SY021164
    • AC-907/34120051
    • A3268
    • DB-029345
    • DTXCID90129219
    • BBL103368
    • ALBB-026714
    • STL557178
    • FA42269
    • 811-260-7
    • MDL： MFCD01646243
    • Inchi： 1S/C9H8N2/c10-8-4-3-7-2-1-5-11-9(7)6-8/h1-6H,10H2
    • InChI Key： RZAUIOKDXQWSQE-UHFFFAOYSA-N
    • SMILES： N1C=CC=C2C=CC(=CC=12)N
    • BRN： 0113310

Computed Properties

  • Exact Mass: 144.06900
  • Monoisotopic Mass: 144.068748
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.21
  • Melting Point: 80-86°C
  • Boiling Point: 324.3°C at 760 mmHg
  • Flash Point: 132.8±19.8 °C
  • Refractive Index: 1.708
  • PSA: 38.91000
  • LogP: 2.39820

7-Aminoquinoline Security Information

7-Aminoquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Aminoquinoline Pricemore >>

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7-Aminoquinoline Production Method

7-Aminoquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:580-19-8)7-Aminoquinoline
Order Number:A26288
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):762.0/191.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:580-19-8)7-Aminoquinoline
A26288
Purity:99%/99%
Quantity:100g/25g
Price ($):762.0/191.0
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